Cas no 14753-05-0 (1-Chloro-2-methylpentane)
1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.
1-Chloro-2-methylpentane structure
Product Name:1-Chloro-2-methylpentane
CAS No:14753-05-0
MF:C6H13Cl
MW:120.620421171188
MDL:MFCD00053236
CID:2658036
PubChem ID:87566474
Update Time:2025-07-02
1-Chloro-2-methylpentane Chemical and Physical Properties
Names and Identifiers
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- 1-Chloro-2-methylpentane
- 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
- 2-METHYLPENTYL CHLORIDE
- Pentane, 1-chloro-2-methyl
- 1-chloro-2-methyl-pentane
- Pentane, 1-chloro-2-methyl-
- SLBTUZZYJLBZQV-UHFFFAOYSA-N
- EN300-61698
- 128399-28-0
- BS-20615
- SCHEMBL1286260
- DTXSID20335907
- D89415
- MFCD00053236
- AKOS009157400
- 14753-05-0
- DTXCID30286996
- 679-658-1
-
- MDL： MFCD00053236
- Inchi： 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
- InChI Key： SLBTUZZYJLBZQV-UHFFFAOYSA-N
- SMILES： ClCC(C)CCC
Computed Properties
- Exact Mass: 120.0705781g/mol
- Monoisotopic Mass: 120.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3
Experimental Properties
- Density: 0.8700
- Melting Point: -35.1°C (estimate)
- Boiling Point: 120°C(lit.)
- Refractive Index: 1.4190-1.4220
1-Chloro-2-methylpentane Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- HazardClass：3
- PackingGroup：III
1-Chloro-2-methylpentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-1g |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 1g |
¥128.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-25G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 25g |
¥993.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-5G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 5g |
¥398.90 | 2023-09-03 | |
| Apollo Scientific | OR923251-1g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 1g |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR923251-5g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 5g |
£105.00 | 2025-02-20 | |
| Apollo Scientific | OR923251-25g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 25g |
£280.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IA095-5g |
1-Chloro-2-methylpentane |
14753-05-0 | 98.0%(GC) | 5g |
￥660.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IA095-1g |
1-Chloro-2-methylpentane |
14753-05-0 | 98.0%(GC) | 1g |
￥216.0 | 2022-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1476-5G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 5g |
¥290.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1476-25G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 25g |
¥990.00 | 2024-04-17 |
1-Chloro-2-methylpentane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:14753-05-0)1-Chloro-2-methylpentane
Order Number:A1017192
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:19
Price ($):180.0
Email:sales@amadischem.com
1-Chloro-2-methylpentane Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14753-05-0)1-Chloro-2-methylpentane
Purity:99%
Quantity:25g
Price ($):180.0